Cas no 1806087-42-2 (2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806087-42-2
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4929928
• Update Time: 2025-05-22

2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-3-1-5(15-7(9,10)11)13-4(2-12)6(3)14/h1,14H,2,12H2
• InChI Key： WYTVEPSZDPGXBS-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1O)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine

Comprehensive Guide to 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806087-42-2)

2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806087-42-2) is a specialized pyridine derivative with unique chemical properties that make it valuable in pharmaceutical and agrochemical research. This compound features a bromine substitution at the 4-position, a hydroxy group at the 3-position, and a trifluoromethoxy group at the 6-position, along with an aminomethyl side chain. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine is driven by their role in developing new bioactive molecules. Researchers are particularly focused on its potential as a building block for small-molecule inhibitors and catalysts. Its trifluoromethoxy group enhances lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern medicinal chemistry.

In the pharmaceutical industry, CAS 1806087-42-2 is explored for its utility in synthesizing targeted therapies, especially in oncology and neurology. The presence of both bromo and aminomethyl groups allows for further functionalization, making it a versatile intermediate. Recent studies highlight its potential in designing kinase inhibitors, a class of drugs gaining traction due to their precision in treating cancers and inflammatory diseases.

From a synthetic chemistry perspective, 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating complex biaryl structures found in many FDA-approved drugs. The compound’s hydroxy group also enables chelation, which can be leveraged in catalysis or metal-organic frameworks (MOFs).

The agrochemical sector has shown interest in this compound due to its halogenated pyridine core, a common motif in pesticides and herbicides. Its trifluoromethoxy moiety is known to enhance metabolic stability, a key factor in developing longer-lasting crop protection agents. With the rising demand for sustainable agriculture, researchers are investigating its derivatives for eco-friendly pest control solutions.

Market trends indicate a surge in demand for custom synthesis of CAS 1806087-42-2, driven by pharmaceutical and biotech companies. Suppliers are focusing on scalable production methods to meet the needs of high-throughput screening and combinatorial chemistry. Regulatory compliance, such as REACH and FDA guidelines, is also a critical consideration for manufacturers.

For researchers handling 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control. Safety data sheets (SDS) should be consulted to ensure safe handling practices.

In summary, 2-(Aminomethyl)-4-bromo-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806087-42-2) is a multifaceted compound with significant potential in drug development, catalysis, and agrochemistry. Its structural features align with current trends in precision medicine and green chemistry, making it a subject of ongoing research and commercial interest.